Cas no 899829-98-2 (4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-
• CAS No: 899829-98-2
• MF: C₁₅H₁₁F₃N₄
• MW: 304.269852876663
• CID: 584192
• PubChem ID: 11716439
• Update Time: 2025-04-19

4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4,6-Quinazolinediamine, N-[4-(trifluoromethyl)phenyl]-
• 4-N-[4-(trifluoromethyl)phenyl]quinazoline-4,6-diamine
• 899829-98-2
• N4-(4-(Trifluoromethyl)phenyl)quinazoline-4,6-diamine
• N4-[4-(TRIFLUOROMETHYL)PHENYL]QUINAZOLINE-4,6-DIAMINE
• DTXSID40471098

• Inchi： 1S/C15H11F3N4/c16-15(17,18)9-1-4-11(5-2-9)22-14-12-7-10(19)3-6-13(12)20-8-21-14/h1-8H,19H2,(H,20,21,22)
• InChI Key： FFWFKAKTUZKUJD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1C2C=C(C=CC=2N=CN=1)N)(F)F

Computed Properties

• Exact Mass: 304.09358085g/mol
• Monoisotopic Mass: 304.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.8Ų